1-benzyl-N-(3-chloro-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-benzyl-N-(3-chloro-2-methylphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H17ClN2O2/c1-14-17(21)10-5-11-18(14)22-19(24)16-9-6-12-23(20(16)25)13-15-7-3-2-4-8-15/h2-12H,13H2,1H3,(H,22,24)
• InChI Key: DYUJHDUUVXMUME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3
• Molecular Formula: C20H17ClN2O2
• Molecular Weight: 352.8 g/mol
• CAS No.: 946301-14-0

Description

1-Benzyl-N-(3-chloro-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of dihydropyridine derivatives, which have been shown to possess various pharmacological properties.

Scientific Research Applications

Organic Synthesis Applications

Research in organic synthesis has explored the derivatization of compounds structurally related to "1-benzyl-N-(3-chloro-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide". For instance, the synthesis of new tetrahydrobenzo[b]thiophene derivatives and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation involves the reaction of similar compounds with various amines to yield carboxamide derivatives, showcasing the chemical versatility and potential for generating a wide array of bioactive molecules (Abdalha, El-Regal, El-Kassaby, & Ali, 2011).

Pharmacological Applications

In the realm of pharmacology, derivatives of 1,4-dihydropyridines, which share a core structure with the compound , have been studied for their potential calcium-channel antagonist activity. This activity is of significant interest due to its implications in treating cardiovascular diseases. For example, two 1,4-dihydropyridine derivatives have been examined for their ability to modulate calcium channels, demonstrating the therapeutic potential of structurally similar compounds (Linden, Şafak, Şimşek, & Gündüz, 2011).

Material Science Applications

In material science, the structural elements of "this compound" could inform the synthesis of polyamides and other polymers with specific properties. For instance, carboxylate-containing polyamides synthesized from compounds with similar functional groups have demonstrated unique thermal stability and solubility profiles, indicating potential applications in creating advanced materials with desirable mechanical and chemical properties (Ueyama, Hosoi, Yamada, Doi, Okamura, & Nakamura, 1998).